N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-vinylbenzamide

• IUPAC Name: 4-ethenyl-N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]benzamide
• InChI: InChI=1S/C21H23FN2O/c1-2-16-9-11-17(12-10-16)21(25)23-19-7-5-13-24(15-19)14-18-6-3-4-8-20(18)22/h2-4,6,8-12,19H,1,5,7,13-15H2,(H,23,25)
• InChI Key: AZFMZCCSLYZVRE-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(C=C1)C(=O)NC2CCCN(C2)CC3=CC=CC=C3F
• Molecular Formula: C21H23FN2O
• Molecular Weight: 338.4 g/mol
• Solubility: <0.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-vinylbenzamide, also known as ABT-594, is a synthetic compound that has shown potential as a therapeutic agent for the treatment of chronic pain. It was first synthesized in the late 1990s by Abbott Laboratories, and since then, it has been the subject of extensive scientific research.

Mechanism of Action

The mechanism of action of N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-vinylbenzamide involves its binding to neuronal nicotinic acetylcholine receptors (nAChRs). Specifically, this compound binds to the α4β2 subtype of nAChRs, which are expressed in the central nervous system and play a role in pain modulation. Binding of this compound to α4β2 nAChRs leads to the activation of these receptors, resulting in the release of neurotransmitters such as dopamine and serotonin, which are involved in pain modulation.
Biochemical and Physiological Effects:
The activation of α4β2 nAChRs by this compound leads to several biochemical and physiological effects. These include the release of neurotransmitters such as dopamine and serotonin, which are involved in pain modulation. This compound has also been shown to reduce the release of pro-inflammatory cytokines, which are involved in the development of chronic pain. Additionally, this compound has been shown to have antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-vinylbenzamide has several advantages for lab experiments, including its high potency and selectivity for α4β2 nAChRs. This makes it a useful tool for studying the role of these receptors in pain modulation. However, this compound also has some limitations, including its short half-life and the need for specialized expertise in organic chemistry for its synthesis.

Future Directions

There are several potential future directions for research on N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-vinylbenzamide. These include further investigation of its mechanism of action, as well as its potential use in the treatment of other conditions, such as addiction and depression. Additionally, there is potential for the development of new compounds that are based on the structure of this compound and have improved pharmacokinetic properties. Finally, there is potential for the development of new methods for the synthesis of this compound and related compounds, which could make them more accessible for research purposes.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown potential as a therapeutic agent for the treatment of chronic pain. It has been the subject of extensive scientific research, and its mechanism of action involves its binding to α4β2 nAChRs. This compound has several advantages for lab experiments, but also has some limitations. There are several potential future directions for research on this compound, including further investigation of its mechanism of action and its potential use in the treatment of other conditions.

Synthesis Methods

The synthesis of N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-vinylbenzamide involves several steps, including the reaction of 2-fluorobenzylamine with 4-vinylbenzoyl chloride to form N-[1-(2-fluorobenzyl)-4-vinylbenzoyl]-2-fluorobenzylamine. This intermediate is then reacted with piperidine to produce this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-vinylbenzamide has been the subject of extensive scientific research due to its potential as a therapeutic agent for the treatment of chronic pain. It has been shown to be effective in preclinical models of neuropathic and inflammatory pain, as well as in clinical trials. This compound has also been investigated for its potential use in the treatment of other conditions, such as depression and addiction.